Cas no 14072-86-7 (4,4-Dimethylcyclohexene)

• Product Name: 4,4-Dimethylcyclohexene
• CAS No: 14072-86-7
• MF: C₈H₁₄
• MW: 110.196762561798
• MDL: MFCD00019427
• CID: 224155
• PubChem ID: 26445
• Update Time: 2025-11-02

4,4-Dimethylcyclohexene Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethylcyclohex-1-ene
• 4,4-DIMETHYLCYCLOHEXENE
• Cyclohexene,4,4-dimethyl-
• 4,4-Dimethyl-1-cyclohexene
• 4,4-Dimethyl-cyclohexen
• 4,4-dimethyl-cyclohexene
• Cyclohexene,4,4-dimethyl
• Cyclohexene,4-dimethyl
• 1-Cyclohexene, 4,4-dimethyl-
• MT2HS4ZTL7
• NSC-134990
• DRORSPJLYCDESA-UHFFFAOYSA-N
• Cyclohexene, 4,4-dimethyl-
• DTXSID00161468
• Cyclohexene,4-dimethyl-
• 14072-86-7
• NSC134990
• AKOS006281263
• EN300-314233
• UNII-MT2HS4ZTL7
• FT-0692360
• NSC 134990
• 4,4-Dimethylcyclohexene

• MDL： MFCD00019427
• Inchi： 1S/C8H14/c1-8(2)6-4-3-5-7-8/h3-4H,5-7H2,1-2H3
• InChI Key： DRORSPJLYCDESA-UHFFFAOYSA-N
• SMILES： C1(C)(C)CC=CCC1

Computed Properties

• Exact Mass: 110.11000
• Monoisotopic Mass: 110.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data available
• Density: 0.7968
• Melting Point: -74.47°C
• Boiling Point: 120.85°C
• Flash Point: Not available
• Refractive Index: 1.4394
• PSA: 0.00000
• LogP: 2.75270
• Vapor Pressure: Not available

4,4-Dimethylcyclohexene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins

Additional information on 4,4-Dimethylcyclohexene

Comprehensive Guide to 4,4-Dimethylcyclohexene (CAS No. 14072-86-7): Properties, Applications, and Industry Insights

4,4-Dimethylcyclohexene (CAS No. 14072-86-7) is a specialized organic compound belonging to the cycloalkene family. With its unique molecular structure featuring two methyl groups at the 4-position, this compound has garnered significant attention in industrial and research applications. Its chemical formula C8H14 and molecular weight 110.20 g/mol make it a versatile intermediate in synthetic chemistry. Recent trends in green chemistry and sustainable materials have further amplified interest in this compound due to its potential role in bio-based polymer production.

The physical properties of 4,4-Dimethylcyclohexene include a colorless to pale yellow liquid appearance with a characteristic hydrocarbon odor. Its boiling point ranges between 120-122°C, while the density measures approximately 0.81 g/cm³ at 25°C. These properties make it particularly useful in organic synthesis and fragrance formulations. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed for its identification and purity assessment, addressing common queries from quality control professionals.

In the pharmaceutical sector, 4,4-Dimethylcyclohexene derivatives have shown promise as building blocks for drug discovery. The compound's rigid cyclohexene ring system provides a valuable scaffold for medicinal chemists exploring new bioactive molecules. Recent patent literature reveals growing applications in developing non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) therapeutics, aligning with current healthcare market demands.

The material science field has witnessed innovative uses of CAS 14072-86-7 in polymer chemistry. As industries shift toward eco-friendly plasticizers and renewable resource-based materials, this compound serves as a precursor for high-performance polymers with improved thermal stability. Research papers highlight its incorporation into specialty coatings that demonstrate enhanced weatherability – a key concern for automotive and construction applications.

Analytical chemists frequently search for optimal storage conditions for 4,4-Dimethylcyclohexene. Best practices recommend keeping the compound in amber glass containers under inert atmosphere at temperatures below 30°C to prevent oxidation and polymerization. These storage parameters are crucial for maintaining the compound's stability, especially for laboratories focusing on long-term research projects or scale-up processes.

Environmental considerations surrounding 4,4-Dimethylcyclohexene production have become increasingly relevant. Modern synthesis routes emphasize atom economy and catalytic processes to minimize waste generation. The compound's biodegradation profile and ecotoxicological data are active research areas, particularly for companies pursuing REACH compliance or green chemistry certifications.

Safety data for 14072-86-7 indicates standard organic compound handling precautions are sufficient. Proper ventilation systems and personal protective equipment (PPE) including nitrile gloves and safety goggles are recommended during handling. These protocols address common workplace safety queries while ensuring compliance with OSHA standards and laboratory best practices.

Market analysts note steady growth in demand for 4,4-Dimethylcyclohexene, particularly from the Asia-Pacific specialty chemicals sector. The compound's pricing trends reflect its niche application status, with purity grades above 98% commanding premium values. Supply chain professionals monitoring chemical logistics should note its classification for standard hydrocarbon shipping requirements.

Emerging research explores the compound's potential in advanced battery technologies and energy storage systems. Its molecular structure shows interesting interactions with lithium-ion electrolytes, making it a candidate for next-generation battery additives. This application aligns with global interest in renewable energy solutions and electromobility infrastructure development.

For synthetic chemists, the hydrogenation of 4,4-Dimethylcyclohexene to produce saturated analogues represents a valuable transformation. Recent catalyst developments have improved selectivity and reaction yields for this process, addressing common challenges in fine chemical synthesis. These advancements are particularly relevant for pharmaceutical intermediates manufacturing.

Quality control laboratories frequently develop analytical methods for 4,4-Dimethylcyclohexene using HPLC and gas chromatography. Method validation parameters including linearity, precision, and detection limits are critical for ensuring product specifications. These technical details respond to frequent queries from QC managers and regulatory affairs specialists.